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Compound of Interest

Compound Name: Alorac

Cat. No.: B095763 Get Quote

A Note on Data Availability: While paclobutrazol is a widely studied plant growth regulator with

extensive publicly available research, Alorac is a compound with very limited accessible

scientific literature. Information on Alorac is primarily confined to chemical databases, which

identify it as a gibberellin biosynthesis inhibitor. Consequently, a direct, data-driven comparative

study detailing experimental outcomes for Alorac is not feasible at this time. This guide

provides a comprehensive overview of paclobutrazol, based on available experimental data,

and presents the known information for Alorac to the extent that public data allows.

Introduction
Alorac and paclobutrazol are both classified as plant growth regulators that function by

inhibiting the biosynthesis of gibberellins. Gibberellins are plant hormones that play a crucial

role in regulating various developmental processes, including stem elongation, germination,

dormancy, flowering, and fruit set. By inhibiting gibberellin production, these compounds can be

used to control plant height, improve crop lodging resistance, and influence flowering and

fruiting.
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Feature Alorac Paclobutrazol

Chemical Name
(2Z)-2,3,5,5,5-pentachloro-4-

oxopent-2-enoic acid

(2RS,3RS)-1-(4-

chlorophenyl)-4,4-dimethyl-2-

(1H-1,2,4-triazol-1-yl)pentan-3-

ol

CAS Number 9360-02-2 76738-62-0

Chemical Formula C₅HCl₅O₃ C₁₅H₂₀ClN₃O

Mode of Action
Gibberellin biosynthesis

inhibitor.[1]

Gibberellin biosynthesis

inhibitor.[2]

Mechanism of Action: Inhibition of Gibberellin
Biosynthesis
Both Alorac and paclobutrazol function by disrupting the gibberellin (GA) biosynthetic pathway.

Paclobutrazol specifically inhibits the oxidation of ent-kaurene to ent-kaurenoic acid, a critical

step catalyzed by the cytochrome P450 monooxygenase, ent-kaurene oxidase.[1][3] This

blockage leads to a reduction in the levels of active gibberellins, such as GA₁, which are

responsible for stem elongation.[3] While the precise point of inhibition for Alorac within the GA

pathway is not detailed in available literature, its classification as a gibberellin biosynthesis

inhibitor suggests a similar mode of action.

The inhibition of gibberellin synthesis can have secondary effects on other plant hormone

pathways. For instance, the precursor for gibberellin synthesis, geranylgeranyl pyrophosphate,

can be diverted to produce other compounds like abscisic acid (ABA) and the phytol group of

chlorophyll, potentially enhancing stress tolerance and leaf greenness.[2][4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6432667/
https://www.researchgate.net/figure/A-simplified-schematic-of-the-brassinosteroid-signaling-pathway-with-low-left-and-high_fig1_355381107
https://www.benchchem.com/product/b095763?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6432667/
https://www.researchgate.net/figure/A-comprehensive-diagram-depicting-the-brassinosteroid-signaling-pathway-in-plants_fig2_365681691
https://www.researchgate.net/figure/A-comprehensive-diagram-depicting-the-brassinosteroid-signaling-pathway-in-plants_fig2_365681691
https://www.benchchem.com/product/b095763?utm_src=pdf-body
https://www.researchgate.net/figure/A-simplified-schematic-of-the-brassinosteroid-signaling-pathway-with-low-left-and-high_fig1_355381107
https://www.researchgate.net/figure/The-Brassinosteroid-Signaling-Pathway_fig4_237200033
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Geranylgeranyl Pyrophosphate ent-Copalyl DiphosphateCPS ent-KaureneKS ent-Kaurenoic AcidKO GA12KAO Active Gibberellins (e.g., GA1, GA4)Multi-step Stem Elongation

Paclobutrazol

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Experimental Design
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b095763?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6432667/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6432667/
https://www.researchgate.net/figure/A-simplified-schematic-of-the-brassinosteroid-signaling-pathway-with-low-left-and-high_fig1_355381107
https://www.researchgate.net/figure/A-comprehensive-diagram-depicting-the-brassinosteroid-signaling-pathway-in-plants_fig2_365681691
https://www.researchgate.net/figure/The-Brassinosteroid-Signaling-Pathway_fig4_237200033
https://www.benchchem.com/product/b095763#comparative-study-of-alorac-and-paclobutrazol-effects
https://www.benchchem.com/product/b095763#comparative-study-of-alorac-and-paclobutrazol-effects
https://www.benchchem.com/product/b095763#comparative-study-of-alorac-and-paclobutrazol-effects
https://www.benchchem.com/product/b095763#comparative-study-of-alorac-and-paclobutrazol-effects
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095763?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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